Lycorine hydrochloride

Specification

• CAS No.: 2188-68-3
• Molecular Formula: C16H18ClNO4
• Molecular Weight: 323.77 g/mol
• IUPAC Name: (1S,17S,18S,19S)-5,7-dioxa-12-azapentacyclo[10.6.1.02,10.04,8.015,19]nonadeca-2,4(8),9,15-tetraene-17,18-diol;hydrochloride
• Standard InChI: InChI=1S/C16H17NO4.ClH/c18-11-3-8-1-2-17-6-9-4-12-13(21-7-20-12)5-10(9)14(15(8)17)16(11)19;/h3-5,11,14-16,18-19H,1-2,6-7H2;1H/t11-,14-,15+,16+;/m0./s1
• Standard InChI Key: VUVNTYCHKZBOMV-NVJKKXITSA-N
• Isomeric SMILES: C1CN2CC3=CC4=C(C=C3[C@H]5[C@H]2C1=C[C@@H]([C@H]5O)O)OCO4.Cl
• SMILES: C1CN2CC3=CC4=C(C=C3C5C2C1=CC(C5O)O)OCO4.Cl
• Canonical SMILES: C1CN2CC3=CC4=C(C=C3C5C2C1=CC(C5O)O)OCO4.Cl

Introduction

Property	Value
Molecular Weight	323.771 g/mol
Molecular Formula	C₁₆H₁₇NO₄·HCl
Physical Description	White or off-white solid
Water Solubility	Up to 15 mg/ml
Defined Stereocenters	4/4
Stereochemistry	Absolute
Purity (Commercial)	≥98% by TLC

Biochemical Mechanisms of Action

Lycorine hydrochloride exhibits multiple mechanisms of action that underlie its diverse biological activities. Understanding these mechanisms provides insight into its potential therapeutic applications.

Protein Synthesis Inhibition

One of the primary mechanisms of lycorine hydrochloride is its ability to inhibit protein synthesis by preventing amino acid incorporation into proteins. This activity is potentially mediated through the inhibition of peptidyltransferases, which are crucial enzymes involved in the formation of peptide bonds during protein synthesis.

Effects on Cell Cycle Regulation

Lycorine hydrochloride demonstrates potent effects on cell cycle regulation, particularly in rapidly dividing cells. The compound has been shown to induce G0/G1 phase cell cycle arrest in various cell types. This activity is associated with the upregulation of key cell cycle regulators such as p53 and p21, along with the downregulation of cyclin D1 and CDK4.

Epigenetic Modulation

An important aspect of lycorine hydrochloride's mechanism of action is its ability to inhibit histone deacetylases (HDACs). HDACs play crucial roles in epigenetic regulation by removing acetyl groups from histones, thereby affecting gene expression. By inhibiting HDAC activity, lycorine hydrochloride can influence the expression of genes involved in cell cycle control, DNA repair, and cellular senescence.

Biological Activities

Lycorine hydrochloride exhibits a wide spectrum of biological activities, making it a compound of significant interest for various therapeutic applications.

Anticancer Properties

Lycorine hydrochloride has demonstrated potent anticancer activities against various cancer types. In chronic myelogenous leukemia (CML) cells, the compound inhibits growth by inducing G0/G1 phase cell cycle arrest and modulating the expression of key cell cycle regulators. Additionally, it has shown selective inhibitory effects on human ovarian cancer cell proliferation with an IC50 value of 1.2 μM, while also suppressing tumor neovascularization with relatively low toxicity.

Antifungal and Anti-parasitic Activities

The compound exhibits significant antifungal activities against various fungal species, including Fusarium. Its anti-parasitic properties have been demonstrated in Trichomonas, where it induces cell cycle arrest and cell death. These activities suggest potential applications in treating fungal infections and parasitic diseases.

Antiviral Activities

Research has identified lycorine hydrochloride as having antiviral properties, particularly against human enterovirus 71. The compound inhibits viral replication by blocking elongation of the viral polyprotein during translation, thereby reducing viral cytopathic effects. This activity suggests potential applications in antiviral therapy.

Effects on Cellular Senescence

One of the most significant recent findings regarding lycorine hydrochloride is its ability to suppress stress-induced premature cellular senescence (SIPS). Studies have shown that the compound can reduce SIPS by approximately 2-fold, indicating potential applications in age-related conditions and diseases associated with cellular senescence.

Research Findings on DNA Damage Repair and Genomic Stability

Recent studies have uncovered important roles for lycorine hydrochloride in DNA damage repair and maintenance of genomic stability, which may underlie many of its biological effects.

Enhancement of DNA Damage Repair

Lycorine hydrochloride has been shown to promote the repair of DNA damage induced by ionizing radiation. Treatment with the compound resulted in a 33% reduction in the number of 53BP1 foci (markers of DNA damage) 16 hours post-irradiation, indicating enhanced DNA repair capacity. This finding suggests that lycorine hydrochloride may have radioprotective properties.

Promotion of Genomic Stability

Alkaline comet assays have demonstrated that lycorine hydrochloride significantly enhances genomic stability by approximately 2-fold in both unirradiated and X-ray-irradiated cells, as measured by tail moment. This effect suggests that the compound may help prevent genomic instability associated with various environmental stressors and aging processes.

Molecular Targets and Signaling Pathways

Recent research has begun to uncover the specific molecular targets and signaling pathways affected by lycorine hydrochloride.

SIRTUIN Activation

One of the key findings regarding lycorine hydrochloride's mechanism of action is its ability to enhance the expression of SIRT1 and SIRT6, members of the sirtuin family of NAD+-dependent deacetylases. The compound increases the expression of these sirtuins in a dose-dependent manner at both transcriptional and protein levels by enhancing their promoter activity. This activation may underlie many of the compound's effects on DNA repair and cellular senescence.

Sirtuin	Effect of Lycorine Hydrochloride	Potential Impact
SIRT1	Enhanced expression at transcriptional level	Improved DNA repair, anti-aging effects
SIRT6	Enhanced expression at transcriptional level	Enhanced genomic stability, metabolic regulation
SIRT2	No significant effect reported	-
SIRT7	No significant effect reported	-

Regulation of SASP Factors

Lycorine hydrochloride has been shown to suppress the expression of senescence-associated secretory phenotype (SASP) genes, including IL1α and CXCL1, in senescent cells. SASP factors are pro-inflammatory molecules secreted by senescent cells that can contribute to tissue dysfunction and various age-related pathologies. By inhibiting SASP expression, lycorine hydrochloride may help mitigate the detrimental effects of cellular senescence.

SCAP Degradation

Lycorine has been identified as a potent SREBP cleavage-activating protein (SCAP) degrader with a Kd value of 15.24 nM. SCAP plays a crucial role in cholesterol homeostasis, and its degradation may contribute to lycorine's effects on cellular metabolism and possibly its anticancer activities.